Cas no 115310-97-9 (1,3-Propanediamine, 2-(aminomethyl)-)

• Product Name: 1,3-Propanediamine, 2-(aminomethyl)-
• CAS No: 115310-97-9
• MF: C₄H₁₃N₃
• MW: 103.166120290756
• CID: 1205361
• PubChem ID: 10313091
• Update Time: 2025-04-20

1,3-Propanediamine, 2-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, 2-(aminomethyl)-
• 2-(aminomethyl)propane-1,3-diamine
• propane, 1,3-diamino-2-aminomethyl-
• DTXSID90437942
• SCHEMBL63866
• 1,3-diamino-2-aminomethylpropane
• 115310-97-9
• AKOS006341312

• Inchi： 1S/C4H13N3/c5-1-4(2-6)3-7/h4H,1-3,5-7H2
• InChI Key： XXZJETFEIRYFCD-UHFFFAOYSA-N
• SMILES： NCC(CN)CN

Computed Properties

• Exact Mass: 103.11109
• Monoisotopic Mass: 103.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 28.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• PSA: 78.06